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Introduction

Calcium-beta-hydroxybutyrate (Ca-BHB) is the calcium salt of the ketone body beta-
hydroxybutyrate (BHB). Exogenous administration of BHB salts is a common practice in
preclinical research to investigate the physiological effects of ketosis in rodent models of
various diseases, including neurological disorders, metabolic diseases, and polycystic kidney
disease.[1][2][3][4] This document provides detailed application notes and protocols for the
administration of Ca-BHB to rodents, focusing on best practices for oral gavage, intraperitoneal
injection, and dietary supplementation.

Data Presentation

The following tables summarize quantitative data from various studies on the administration of
BHB salts to rodents.

Table 1: Pharmacokinetic Parameters of Beta-Hydroxybutyrate (BHB) in Rodents Following a
Single Administration
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Peak
o Plasma Time to
Rodent Administrat
] . Dose BHB Peak Reference
Species ion Route .
Concentrati  (Tmax)
on (Cmax)
Mice Oral Gavage 2.5 g/kg ~2-3 mM 2-5 hours [51[6]
Mice Oral Gavage 5.0 g/kg ~2-3 mM 2-4 hours [5]1[6]
Mice Oral Gavage 7.5 glkg ~2-3 mM 2-5 hours [5][6]
Intraperitonea 300 mg/kg ]
Rats o 1.54 mM 5 minutes [7]
[ Injection (D-BHB)
Dose-
) Intraperitonea dependently N
Mice o 2 mmol/kg ) Not specified [4]
| Injection increased
plasma BHB
Dose-
) Intraperitonea dependently -
Mice o 10 mmol/kg ) Not specified [4]
[ Injection increased
plasma BHB
Dose-
) Intraperitonea dependently -
Mice o 20 mmol/kg ) Not specified [4]
[ Injection increased
plasma BHB

Table 2: Dosage and Administration Methods for Calcium-Beta-Hydroxybutyrate (Ca-BHB)

and Related Compounds in Rodent Studies
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Rodent Administrat Study
Compound . . Dose Reference
Species ion Method Focus
Calcium 3-
Rats
hydroxy-3- 2000 mg/kg o
(Sprague Oral Gavage ) Acute toxicity  [8][9]
methylbutyrat (single dose)
Dawley)
e (CaHMB)
5% of diet
Calcium 3- ) (3.49 g/kg
Dietary )
hydroxy-3- BW for Sub-chronic
Rats Supplementat o 9]
methylbutyrat ) males, 4.16 toxicity
ion
e (CaHMB) g/kg BW for
females)
D/L-BHB o Polycystic
] Drinking 40 mM, 80 ]
Sodium/Pota Rats kidney [3]
] Water mM, 160 mM ]
ssium Salt disease
D-BHB Drinking 2 g/L (360 )
] Rats Epilepsy [7]
Sodium Salt Water mg/kg/day)
Racemic Drinking 3 g/L (600 ]
) Rats Epilepsy [7]
Sodium BHB Water mg/kg/day)

Experimental Protocols

Protocol 1: Oral Gavage Administration of Calcium-Beta-
Hydroxybutyrate

Oral gavage is a common method for precise oral dosing of rodents.
Materials:

e Calcium-beta-hydroxybutyrate (Ca-BHB) powder

¢ Vehicle (e.qg., sterile water, 0.5% methylcellulose)

e Weighing scale
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Mortar and pestle (if necessary to grind powder)

Beaker and magnetic stirrer

Appropriately sized gavage needles (flexible or rigid)

Syringes

Animal scale

Procedure:

e Dose Calculation: Calculate the required amount of Ca-BHB based on the desired dosage
(e.g., mg/kg) and the body weight of the individual rodent.

e Preparation of Gavage Solution:
o Weigh the calculated amount of Ca-BHB powder.

o If necessary, grind the powder to a fine consistency using a mortar and pestle to ensure
better suspension.

o In a beaker, add the Ca-BHB powder to the chosen vehicle. Acommon vehicle is sterile
water or a 0.5% methylcellulose solution for better suspension.[10]

o Use a magnetic stirrer to mix the solution thoroughly until the Ca-BHB is fully dissolved or
evenly suspended. The solubility of Ca-BHB should be considered when determining the
final concentration.

e Animal Handling and Dosing:
o Accurately weigh the rodent immediately before dosing.

o Draw the calculated volume of the Ca-BHB solution into a syringe fitted with an
appropriately sized gavage needle.

o Gently restrain the rodent. Proper handling techniques are crucial to minimize stress and
prevent injury.
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o Carefully insert the gavage needle into the esophagus and deliver the solution into the
stomach. Avoid entering the trachea.

o Post-Dosing Monitoring: Observe the animal for any signs of distress, such as choking or
difficulty breathing, immediately after the procedure and for a period afterward.

Protocol 2: Intraperitoneal Injection of Calcium-Beta-
Hydroxybutyrate

Intraperitoneal (IP) injection allows for rapid absorption of the compound.

Materials:

Calcium-beta-hydroxybutyrate (Ca-BHB) powder
» Sterile saline (0.9% sodium chloride)

e Weighing scale

« Sterile vials and magnetic stirrer

o Sterile filters (0.22 pm)

o Syringes and needles (e.g., 25-27 gauge)

e Animal scale

Procedure:

o Dose Calculation: Calculate the required amount of Ca-BHB based on the desired dosage
(e.g., mmol/kg or mg/kg) and the body weight of the rodent.

¢ Preparation of Injectable Solution:
o Weigh the calculated amount of Ca-BHB powder under sterile conditions.

o Dissolve the Ca-BHB in sterile saline in a sterile vial. Use a magnetic stirrer to ensure
complete dissolution.
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o Sterile-filter the solution using a 0.22 pum syringe filter to remove any potential
contaminants.

e Animal Handling and Injection:
o Accurately weigh the rodent.
o Draw the calculated volume of the sterile Ca-BHB solution into a syringe.
o Properly restrain the rodent, exposing the lower abdominal quadrant.
o Insert the needle at a shallow angle into the peritoneal cavity, avoiding internal organs.

o Aspirate slightly to ensure no blood or urine is drawn back, indicating correct needle
placement.

o Inject the solution slowly.

» Post-Injection Monitoring: Observe the animal for any signs of pain, distress, or adverse
reactions at the injection site.

Protocol 3: Dietary Supplementation with Calcium-Beta-
Hydroxybutyrate

Dietary supplementation is suitable for chronic administration studies.

Materials:

Calcium-beta-hydroxybutyrate (Ca-BHB) powder

Standard rodent chow (powdered or pelleted)

Food mixer

Pellet maker (if preparing pellets)

Drying oven (if preparing pellets)

Procedure:
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¢ Diet Formulation:

o Determine the desired concentration of Ca-BHB in the diet (e.g., % by weight). A study
with the related compound CaHMB used 5% of the diet.[9]

o Calculate the amount of Ca-BHB needed based on the total amount of diet to be prepared.
o Diet Preparation (Powdered Diet):
o If using powdered chow, weigh the appropriate amounts of powdered chow and Ca-BHB.

o Thoroughly mix the Ca-BHB powder with the powdered chow in a food mixer until a
homogenous mixture is achieved.

e Diet Preparation (Pelleted Diet):

o

If preparing pellets, mix the Ca-BHB with the powdered chow as described above.

Add a small amount of water to the mixture to form a dough-like consistency.

[¢]

[¢]

Use a pellet maker to form pellets of the desired size.

[e]

Dry the pellets in a drying oven at a low temperature until they are hard and dry to prevent
mold growth.

» Feeding and Monitoring:
o Provide the formulated diet to the rodents ad libitum.

o Monitor food and water intake, as well as body weight, regularly to assess for any effects
of the supplemented diet.

Mandatory Visualizations
Signaling Pathways of Beta-Hydroxybutyrate
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Caption: Signaling pathways modulated by beta-hydroxybutyrate (BHB).

Experimental Workflow for Pharmacokinetic Study
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Caption: Workflow for a typical pharmacokinetic study of Ca-BHB in rodents.

Logical Relationship of Administration Routes
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Caption: Logical relationships between different Ca-BHB administration routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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